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Compound of Interest

Compound Name: 2-(4-Aminophenylthio)acetic acid

Cat. No.: B089599 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of 2-(4-
Aminophenylthio)acetic acid

This technical guide provides a comprehensive overview of the core physicochemical

properties of 2-(4-Aminophenylthio)acetic acid (CAS No: 104-18-7), a compound of interest

in pharmaceutical and chemical research.[1] This document is intended for researchers,

scientists, and drug development professionals, offering detailed data, experimental protocols,

and logical workflows to support laboratory investigation.

Core Physicochemical Data
2-(4-Aminophenylthio)acetic acid is an analytical reagent and a synthetic intermediate for

dyes and pharmaceuticals.[1] Its key properties are summarized below.

Table 1: Summary of Physicochemical Properties
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Property Value Source(s)

CAS Number 104-18-7 [1][2]

Molecular Formula C₈H₉NO₂S [1][2]

Molecular Weight 183.23 g/mol [1][2]

Appearance
Off-white to pale beige or light

khaki crystalline powder.[1][2]

Melting Point 196-203 °C [1][2][3]

Boiling Point 405.3 ± 25.0 °C (Predicted) [1][2]

Density 1.35 ± 0.1 g/cm³ (Predicted) [1][2]

pKa 3.21 ± 0.10 (Predicted) [1][2]

LogP 1.4455 to 2.0267 [3][4]

Solubility

Soluble in methanol, acetone,

toluene, n-octanol, acetonitrile,

ethyl acetate, and

dichloromethane.[1][2][3]

| Storage Conditions | Store in a freezer at -20°C, or at room temperature (10-25°C) under an

inert gas like nitrogen.[1][2][4] Protect from light.[4] | |

Experimental Protocols
The following sections detail standardized methodologies for determining the key

physicochemical properties of 2-(4-Aminophenylthio)acetic acid.

Melting Point Determination (Capillary Method)
The melting point provides a crucial indication of a compound's purity. Pure crystalline

compounds typically exhibit a sharp melting point range of 0.5-1.0°C.[5]

Methodology:
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Sample Preparation: Finely powder a small amount of the crystalline 2-(4-
Aminophenylthio)acetic acid.[5] Pack the powder into a capillary tube to a height of 1-2

mm by tapping the sealed end of the tube on a hard surface.[6]

Apparatus Setup: Attach the capillary tube to a calibrated thermometer, ensuring the sample

is level with the thermometer bulb.[5]

Heating: Place the assembly in a heating apparatus, such as a Thiele tube containing

mineral oil or a digital melting point apparatus.[5]

Determination: Heat the apparatus rapidly to approximately 15-20°C below the expected

melting point (around 197°C), then reduce the heating rate to 1-2°C per minute.[5]

Data Recording: Record the temperature at which the first drop of liquid appears (T1) and

the temperature at which the entire sample becomes a clear liquid (T2).[7] The melting point

range is T1-T2.

Solubility Assessment (Qualitative)
This protocol determines the solubility of the compound in various solvents, which is

fundamental for crystallization, extraction, and formulation.[8]

Methodology:

Sample Preparation: Place approximately 25 mg of 2-(4-Aminophenylthio)acetic acid into

a small test tube.[9]

Solvent Addition: Add 0.75 mL of the selected solvent (e.g., water, methanol, ethyl acetate) to

the test tube in small portions.[9]

Mixing: After each addition, shake the test tube vigorously for at least 60 seconds.[8]

Observation: Observe the mixture. The compound is considered "soluble" if it dissolves

completely. It is "insoluble" if it remains undissolved.[8] If a small amount remains, it may be

classified as "partially soluble."

Acid-Base Testing: For aqueous solutions, test the pH with litmus paper to determine if the

compound imparts acidic or basic properties to the solution.[10]
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pKa Determination
The acid dissociation constant (pKa) is a measure of a molecule's acidity. Potentiometric

titration is a precise method for its determination.[11]

Methodology:

Solution Preparation: Prepare a solution of 2-(4-Aminophenylthio)acetic acid of a known

concentration (e.g., 0.01 M) in a suitable solvent system (e.g., an aqueous-organic mixture,

due to its limited water solubility).[12] Ensure the solution is free of carbonate.[11]

Titration Setup: Calibrate a pH meter with standard buffers. Place the electrode into the

sample solution.

Titration: Add a standardized solution of a strong base (e.g., 0.1 M NaOH) in small, precise

increments using a burette.

Data Collection: Record the pH of the solution after each addition of the titrant.

Analysis: Plot the pH versus the volume of titrant added. The pKa is the pH at the half-

equivalence point, where half of the acid has been neutralized.

LogP (Octanol-Water Partition Coefficient)
Determination
LogP is a measure of a compound's lipophilicity and is critical for predicting its absorption,

distribution, metabolism, and excretion (ADME) properties.[13] The shake-flask method is a

common approach.[14]

Methodology:

Phase Preparation: Prepare a biphasic system by saturating n-octanol with water and water

with n-octanol. For compounds with ionizable groups, use a buffer (e.g., phosphate buffer at

pH 7.4) for the aqueous phase.[15]

Compound Addition: Dissolve a precisely weighed amount of 2-(4-Aminophenylthio)acetic
acid in one of the phases.
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Partitioning: Combine equal volumes of the n-octanol and aqueous phases in a separatory

funnel. Shake vigorously to allow the compound to partition between the two layers until

equilibrium is reached.[13]

Phase Separation: Allow the layers to separate completely.

Concentration Analysis: Carefully separate the two phases. Determine the concentration of

the compound in each phase using a suitable analytical technique, such as High-

Performance Liquid Chromatography (HPLC) with UV detection.[15]

Calculation: Calculate the partition coefficient (P) as the ratio of the concentration in the

octanol phase to the concentration in the aqueous phase. The LogP is the base-10 logarithm

of this value.[14]

Visualization of Experimental Workflow
The following diagram illustrates a logical workflow for the comprehensive physicochemical

characterization of a chemical compound such as 2-(4-Aminophenylthio)acetic acid.
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Physicochemical Characterization Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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